1,7-Diphenylhept-1-ene-3,5-diol

• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• InChI: InChI=1S/C19H22O2/c20-18(13-11-16-7-3-1-4-8-16)15-19(21)14-12-17-9-5-2-6-10-17/h1-11,13,18-21H,12,14-15H2
• InChIKey: YSRHCYXKOMRFPK-UHFFFAOYSA-N

1,7-Diphenylhept-1-ene-3,5-diol: A Linear Diarylheptanoid for Neuraminidase and Oomycete Research

1,7-Diphenylhept-1-ene-3,5-diol is a linear diarylheptanoid characterized by a C7 chain linking two phenyl groups with a double bond and two hydroxyl groups . This compound is a specific stereoisomer, (3S,5S,E)-1,7-diphenylhept-1-ene-3,5-diol (CAS: 87095-75-8), which distinguishes it from other diastereomers and analogs within the diarylheptanoid class . Its reported activities include weak neuraminidase inhibition and potential anti-oomycete effects, positioning it as a specialized research tool rather than a broad-spectrum lead compound [1][2].

Stereochemically Defined

Specific (3S,5S,E)-diastereomer, distinct from other diarylheptanoid stereoisomers.

Neuraminidase Research

Weak inhibitor probe for influenza A neuraminidase resistance studies.

Oomycete Research Context

Reported anti-oomycete isolation; quantitative activity data to verify.

• [1] MedChemExpress. (n.d.). Antiviral agent 68. View Source
• [2] Montenegro, I., et al. (2019). Isolation and identification of compounds from the resinous exudate of Escallonia illinita Presl. and their anti-oomycete activity. BMC Chemistry, 13(1), 99. View Source

Why 1,7-Diphenylhept-1-ene-3,5-diol Cannot Be Substituted by Generic Diarylheptanoids

Within the diarylheptanoid class, subtle variations in the heptane chain's saturation, hydroxyl group position, and stereochemistry lead to distinct biological profiles and physical properties. 1,7-Diphenylhept-1-ene-3,5-diol is defined by its specific (3S,5S,E) stereochemistry and a 3,5-diol substitution pattern on an unsaturated hept-1-ene backbone . This exact configuration is crucial for its reported, albeit weak, interaction with influenza neuraminidase and its potential role as a synthetic intermediate [1]. Substituting this compound with a generic diarylheptanoid or even a closely related diastereomer like (3R,5S,E)-1,7-diphenylhept-1-ene-3,5-diol (CAS: 232261-31-3) or a ketone analog like 1,7-diphenylhept-4-en-3-one [2] would invalidate any structure-activity relationship (SAR) studies and alter the compound's physicochemical properties, as quantified below.

(3R,5S) diastereomer yields distinct chiral recognition and biological response, invalidating direct replacement.

Ketone analog (1,7-diphenylhept-4-en-3-one) differs in TPSA and solubility profile, which may shift assay behaviour.

Generic diarylheptanoids lack defined stereochemistry; cannot support structure-activity relationship studies.

• [1] MedChemExpress. (n.d.). Antiviral agent 68. View Source
• [2] NCBI MeSH. (2014). 1,7-diphenylhept-4-en-3-one [Supplementary Concept]. View Source

Quantitative Evidence Guide: Verifiable Differentiation of 1,7-Diphenylhept-1-ene-3,5-diol from Analogs

Weak Neuraminidase Inhibitor Activity vs. Potent Clinical Standard Oseltamivir

1,7-Diphenylhept-1-ene-3,5-diol demonstrates quantifiable, albeit weak, inhibitory activity against influenza A neuraminidase (strain A/PR/8/34) [1]. This activity is orders of magnitude weaker than the clinically used neuraminidase inhibitor oseltamivir, establishing the compound as a low-potency comparator or tool for studying resistance mechanisms .

Neuraminidase IC50

Reported comparison

29.75 μM (29,750 nM) vs Oseltamivir ~0.67–2 nM

Supports low-potency comparator use in resistance mechanism studies.

In vitro enzyme assay; strain A/PR/8/34.

Evidence Dimension	Neuraminidase Inhibition (Influenza A/PR/8/34)
Target Compound Data	IC50 = 29.75 μM
Comparator Or Baseline	Oseltamivir acid (active metabolite of oseltamivir phosphate)
Quantified Difference	Oseltamivir is >10,000-fold more potent (29,750 nM vs. ~0.67-2 nM)
Conditions	In vitro enzyme inhibition assay

Why This Matters

This data precisely defines the compound's limited antiviral utility, making it suitable as a weakly active reference standard or a starting scaffold for medicinal chemistry optimization, not as a direct therapeutic lead.

• [1] MedChemExpress. (n.d.). Antiviral agent 68. View Source

Higher Topological Polar Surface Area (TPSA) Compared to Ketone Analogs

The presence of two hydroxyl groups confers a significantly higher Topological Polar Surface Area (TPSA) to 1,7-diphenylhept-1-ene-3,5-diol compared to structurally similar diarylheptanoids like 1,7-diphenylhept-4-en-3-one, which features a ketone group [1][2]. This difference in TPSA is a direct, quantifiable indicator of altered membrane permeability and aqueous solubility [3].

TPSA

Class-level inference

40.50 Ų (+137% vs ketone analog)

Higher polarity suggests altered membrane permeability and solubility profile.

Calculated property; relevant for ADME screening.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	40.50 Ų
Comparator Or Baseline	1,7-Diphenylhept-4-en-3-one
Quantified Difference	+23.4 Ų (137% increase)
Conditions	Calculated property (ChemDraw/standard prediction algorithms)

Why This Matters

A higher TPSA value directly influences a compound's ADME (Absorption, Distribution, Metabolism, Excretion) profile. This data point allows researchers to select this compound when a more polar, potentially more water-soluble diarylheptanoid is required for their assay conditions.

• [1] Plantaedb. (2026). (3S,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. View Source
• [2] Plantaedb. (2026). 1,7-Diphenylhept-4-en-3-one. View Source
• [3] Prasanna, S., & Doerksen, R. J. (2009). Topological polar surface area: a useful descriptor in 2D-QSAR. Current medicinal chemistry, 16(1), 21-41. View Source

Distinct Stereochemical Identity from its (3R,5S)-Diastereomer

The (3S,5S,E)-1,7-diphenylhept-1-ene-3,5-diol is a specific diastereomer with a defined stereochemical configuration, which is critical for its biological interactions . Its stereoisomer, (3R,5S,E)-1,7-diphenylhept-1-ene-3,5-diol, is a different compound with a separate CAS registry number (232261-31-3) . This distinction is fundamental in medicinal chemistry, where stereochemistry can drastically alter binding affinity and selectivity.

Chiral Configuration

Specification review

(3S,5S,E) vs (3R,5S,E)-diastereomer

Essential for chiral recognition and SAR studies; incorrect isomer confounds results.

Separate CAS; requires stereospecific procurement.

Evidence Dimension	Stereochemical Configuration
Target Compound Data	(3S,5S,E)
Comparator Or Baseline	(3R,5S,E)-1,7-diphenylhept-1-ene-3,5-diol
Quantified Difference	Different absolute configuration at C3
Conditions	Chiral chromatography and/or stereospecific synthesis

Why This Matters

This is a binary, verifiable differentiator. For any study involving chiral recognition (e.g., enzyme binding, receptor assays), the use of the correct (3S,5S) stereoisomer is non-negotiable. The (3R,5S) isomer is a distinct chemical entity and would produce different results, making this a primary procurement criterion.

Reported Anti-Oomycete Potential Without Quantified Potency Data

In a study of the resinous exudate of Escallonia illinita, (3S,5S)-(E)-1,7-diphenylhept-1-ene-3,5-diol was isolated as compound 5 [1]. While the exudate and three other isolated compounds (6, 1, and 3) demonstrated significant inhibition of Saprolegnia strains, no specific, quantitative activity data was reported for compound 5 itself [1].

Oomycete Inhibition

Data to verify

Not quantified

Anti-oomycete potential requires quantitative validation for procurement decisions.

Isolated from E. illinita; mixture activity reported.

Evidence Dimension	Inhibition of Saprolegnia spp. development
Target Compound Data	Not quantified
Comparator Or Baseline	Other isolated compounds from E. illinita (e.g., compound 6, 1,5-diphenylpent-1-en-3-one)
Quantified Difference	Not available
Conditions	In vitro assay against Saprolegnia parasitica and S. australis

Why This Matters

This is the primary source of the 'anti-oomycete potential' claim associated with this compound. However, the lack of quantitative data means this is a weak differentiator. It suggests a potential area for further research but does not provide a basis for selecting this compound over other anti-oomycete agents based on efficacy.

• [1] Montenegro, I., et al. (2019). Isolation and identification of compounds from the resinous exudate of Escallonia illinita Presl. and their anti-oomycete activity. BMC Chemistry, 13(1), 99. View Source

Targeted Application Scenarios for Procuring 1,7-Diphenylhept-1-ene-3,5-diol

Antiviral Research: Use as a Low-Potency Control or Resistance Study Tool

Based on its weak neuraminidase inhibitory activity (IC50 = 29.75 μM against influenza A/PR/8/34) [1], this compound is ideally suited as a negative control or low-potency comparator in assays designed to identify and characterize novel, more potent neuraminidase inhibitors. Its well-defined, low-level activity can also be used in studies investigating the mechanisms of viral resistance to potent inhibitors like oseltamivir.

Medicinal Chemistry: A Chiral Scaffold for Optimizing Physicochemical Properties

With its specific (3S,5S) stereochemistry and a TPSA of 40.50 Ų [2], this compound serves as a well-defined chiral scaffold for structure-activity relationship (SAR) studies . Medicinal chemists can leverage its higher polarity (relative to ketone analogs) to design derivatives with improved solubility profiles, while exploring modifications to enhance its weak bioactivity against specific targets.

Natural Product Chemistry: Authentic Reference Standard for Comparative Studies

The (3S,5S,E)-stereoisomer is a specific chemical entity (CAS 87095-75-8) distinct from its (3R,5S,E)-diastereomer (CAS 232261-31-3) . Its procurement is mandatory for any research group aiming to replicate or build upon studies where this exact compound was isolated or used. Using the incorrect stereoisomer would confound analytical results (e.g., chiral chromatography retention times) and biological outcomes.

Application

Selection Property

Validation Focus

Neuraminidase inhibitor screening

Low-potency comparator context

Resistance mechanism studies

Chiral SAR studies

Solubility-oriented diarylheptanoid scaffold

Derivative design and ADME profiling

Stereochemical reference standard

Enantiomeric identity verification

Chiral chromatography and bioassay control

• [1] MedChemExpress. (n.d.). Antiviral agent 68. View Source
• [2] Plantaedb. (2026). (3S,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. View Source